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Compound of Interest

Compound Name: 2-Chloro-4-fluoro-N-methylaniline

CAS No.: 823189-16-8

Cat. No.: B1369932 Get Quote

Chemical Identity & Physicochemical Profile
2-Chloro-4-fluoro-N-methylaniline is a halogenated secondary aniline derivative.[1][2] It

serves as a critical pharmacophore in the synthesis of Type I and Type II kinase inhibitors,

specifically designed to interact with the ATP-binding hinge region of target proteins (e.g.,

EGFR, BRAF) where the N-methyl group modulates solubility and metabolic stability.
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Property Value / Description Operational Implication

CAS Number 823189-16-8
Use for inventory tracking and

regulatory compliance.

Molecular Formula MW: 159.59 g/mol .

Physical State Viscous Liquid / Oil (Ambient)

Handle as a liquid; susceptible

to "creeping" on glass

surfaces.

Appearance Colorless to pale pink/brown

Self-Validating Indicator:

Darkening to deep brown/red

indicates significant oxidation.

Purify before use if opaque.

Boiling Point ~230–235 °C (Predicted)

Low volatility at RT, but

generates toxic vapors upon

heating.

Flash Point ~94–98 °C

Combustible Class IIIB. Avoid

open flames; use oil baths or

heating mantles, never Bunsen

burners.

Solubility DMSO, MeOH, DCM, EtOAc

Lipophilic. Poor water solubility

limits aqueous waste removal

without pH adjustment.

pKa (Conjugate Acid) ~2.5–3.5 (Estimated)

Weakly basic due to electron-

withdrawing halogens.

Requires strong acid (e.g., 1M

HCl) for complete

protonation/extraction.

Hazard Assessment & Toxicology Mechanics
This compound possesses a "Toxic Aniline" core, modified by halogenation. The safety protocol

must address two distinct toxicity mechanisms:
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A. Methemoglobinemia (The Aniline Effect)
Like its parent N-methylaniline, this compound can undergo metabolic N-hydroxylation (via

CYP450). The resulting metabolite oxidizes ferrous hemoglobin (

) to ferric methemoglobin (

), destroying oxygen transport capacity.

Symptom: Cyanosis (blue lips/fingernails) without respiratory distress.

Counter-Measure: Work strictly within a fume hood. Methylene blue is the clinical antidote,

but prevention is the only acceptable lab standard.

B. Specific Organ Toxicity (STOT-RE)
Halogenated anilines are hepatotoxic and nephrotoxic. The N-methyl group facilitates skin

absorption, making dermal exposure the highest risk vector in a laboratory setting.

GHS Classification (Derived):

Acute Tox. 3 (Oral/Dermal/Inhalation) – Toxic if swallowed, in contact with skin, or inhaled.

STOT RE 2 – May cause damage to organs (blood, liver, kidneys) through prolonged

exposure.

Aquatic Acute 1 – Very toxic to aquatic life.

Engineering Controls & Personal Protective
Equipment (PPE)
Standard nitrile gloves are insufficient for prolonged handling of N-methylated anilines due to

rapid permeation.

Hierarchy of Controls
Primary Barrier: Chemical Fume Hood (Face velocity > 100 fpm).

Secondary Barrier: Drip trays (polypropylene) under all reaction vessels.
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PPE Configuration:

Eyes: Chemical splash goggles (ANSI Z87.1). Safety glasses are inadequate for liquids.

Hands (The "Double-Glove" Protocol):

Inner Layer: 4-mil Nitrile (Dexterity).

Outer Layer:Silver Shield® (Laminate) or thick Butyl Rubber (Chemical Resistance).

Nitrile alone degrades in <15 mins against N-methylanilines.

Body: Lab coat (buttoned) + Chemical-resistant apron if handling >50g.

Operational Protocols: A Self-Validating Workflow
Protocol A: Safe Receiving & Storage
Logic: Prevent oxidative degradation and undetected leakage.

Receipt: Inspect the bottle through the packaging. If the liquid is dark brown/black, reject the

lot or mark for redistillation.

Storage: Store at 2–8 °C under an inert atmosphere (Argon/Nitrogen).

Why? Cold storage slows oxidation. Inert gas prevents the formation of azo-dimers.

Secondary Containment: Place the bottle inside a sealed polyethylene bag or desiccator

within the fridge to prevent cross-contamination of food/media.

Protocol B: Reaction Setup (Liquid Handling)
Logic: Eliminate aerosol generation and skin contact.

Weighing: Do not weigh into an open boat on a benchtop balance.

Correct Method: Tare a septum-capped vial. Add the reagent via syringe inside the hood.

Weigh the closed vial.

Transfer: Use a gas-tight glass syringe with a Luer-lock needle.
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Avoid: Plastic syringes (plungers may swell/stick due to solvent action of the aniline).

Quenching Spills:

Do not wipe with dry paper towels (increases volatility).

Neutralize: Cover spill with 1M HCl saturated absorbents. The acid protonates the amine (

), turning it into a non-volatile salt.

Protocol C: Waste Disposal
Logic: Prevent environmental release and downstream reactions.

Segregation: Segregate into "Halogenated Organic Waste".

pH Adjustment: Ensure the waste stream is not mixed with strong oxidizers (e.g., Nitric acid),

which can cause explosive nitration of the aniline ring.

Labeling: Explicitly label as "Toxic / Marine Pollutant."

Visualized Safety Workflow (DOT Diagram)
The following diagram illustrates the critical decision nodes for handling this compound,

emphasizing the "Stop/Go" validation steps.
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Start: Reagent Retrieval

Visual Inspection:
Is liquid clear/pale?

STOP: High Oxidation
Purify or Discard

No (Dark Brown)

Equip PPE:
Silver Shield Gloves +

Fume Hood

Yes

Transfer Method:
Glass Syringe Only

(Closed System)

Accidental Spill?

Neutralize with 1M HCl
(Protonate to Salt)

Yes

Proceed with Synthesis
(Kinase Inhibitor)

No

Disposal:
Halogenated Waste Stream

(NO Oxidizers)

Click to download full resolution via product page

Caption: Decision logic for the safe handling lifecycle of 2-Chloro-4-fluoro-N-methylaniline,

emphasizing visual quality control and acidic neutralization of spills.
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Emergency Response Profile
Scenario Immediate Action Mechanistic Rationale

Skin Contact

Wash with soap & water for 15

mins. Do not use

ethanol/solvents.

Solvents increase skin

permeability, driving the toxic

aniline deeper into the

bloodstream.

Eye Contact Flush with water for 15 mins.

The compound is a severe

irritant/corrosive; immediate

dilution prevents corneal

opacity.

Inhalation
Move to fresh air. Administer

oxygen if cyanotic.

Counteracts

methemoglobinemia-induced

hypoxia.

Ingestion
Do NOT induce vomiting. Seek

medical aid.

Vomiting risks aspiration

pneumonia; the compound is

rapidly absorbed in the GI

tract.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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